1-(Morpholin-3-yl)but-3-yn-2-one

• Molecular Formula: C8H11NO2
• Molecular Weight: 153.18 g/mol
• IUPAC Name: 1-morpholin-3-ylbut-3-yn-2-one
• InChI: InChI=1S/C8H11NO2/c1-2-8(10)5-7-6-11-4-3-9-7/h1,7,9H,3-6H2
• InChI Key: CQIFBEMQODZVLC-UHFFFAOYSA-N
• Canonical SMILES: C#CC(=O)CC1COCCN1

Description

1-(Morpholin-3-yl)but-3-yn-2-one is a chemical compound with the molecular formula C8H11NO2

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Morpholin-3-yl)but-3-yn-2-one typically involves the reaction of morpholine with but-3-yn-2-one under specific conditions. One common method includes the use of a coupling reaction followed by cyclization and reduction steps. The reaction conditions often involve the use of catalysts and specific solvents to achieve high yields and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. This often includes the use of continuous flow reactors and advanced purification techniques to obtain the desired product in high quantities .

Chemical Reactions Analysis

Types of Reactions

1-(Morpholin-3-yl)but-3-yn-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It can undergo substitution reactions where functional groups are replaced by others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions often involve controlled temperatures and specific solvents to facilitate the reactions .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines .

Scientific Research Applications

1-(Morpholin-3-yl)but-3-yn-2-one has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and the development of new chemical entities.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential therapeutic applications, including as a precursor for drug development.

Industry: Utilized in the production of advanced materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 1-(Morpholin-3-yl)but-3-yn-2-one involves its interaction with specific molecular targets and pathways. It may act as an inhibitor or activator of certain enzymes, affecting cellular processes and biochemical pathways. The exact mechanism depends on the specific application and the biological system involved .

Comparison with Similar Compounds

Similar Compounds

3-(Morpholin-4-yl)propane-2,3-dione: Similar structure with different functional groups.

2-(3-Bromo-phenyl)-1-morpholin-4-yl-ethanethione: Contains a morpholine ring with different substituents.

Uniqueness

1-(Morpholin-3-yl)but-3-yn-2-one is unique due to its specific combination of a morpholine ring and a butynone moiety, which imparts distinct chemical and biological properties. This uniqueness makes it valuable for various research and industrial applications .